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Compound of Interest

Compound Name: N-(3-Hydroxypropyl)phthalimide

Cat. No.: B1200213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-Hydroxypropyl)phthalimide,
with a central focus on its physicochemical properties, synthesis, and its emerging role in
pharmaceutical research. While quantitative solubility data for this compound is not readily
available in published literature, this document compiles existing qualitative information and
presents standardized methodologies for its determination.

Physicochemical Properties

N-(3-Hydroxypropyl)phthalimide is a white crystalline powder.[1] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H11NOs [1112]
Molecular Weight 205.21 g/mol [1][2]

CAS Number 883-44-3 [2]

Melting Point 74-76 °C [1112]
Boiling Point 376.5 °C [1]

Density 1.331 g/cm3 [1]
Appearance White/Crystalline Powder [1]

Flash Point 181.5°C [1]

Vapor Pressure

2.44E-06 mmHg at 25°C

[1]

Refractive Index

1.605

[1]

pKa (Predicted)

14.88 £ 0.10

[1]

Solubility Profile

Detailed quantitative solubility data for N-(3-Hydroxypropyl)phthalimide in various solvents is
not extensively documented in publicly available literature; one source explicitly states its
solubility as "N/A".[1] However, based on its use in specific applications, a qualitative
understanding of its solubility can be inferred.
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Solvent Solubility Rationale / Reference

Used as a standard in the
synthesis of phthalimide
Water/Ethanol Mixtures Soluble derivatives in high-
temperature, high-pressure
H20O/EtOH mixtures.

Reported as soluble by one
Water source, but this is not widely [3]

corroborated.

] A synthesis protocol uses
Implied to be soluble at
Toluene toluene as a solvent at 125 °C.
elevated temperatures. )

Expected to have some The principle of "like dissolves
General Organic Solvents solubility based on its organic like" suggests solubility in polar
structure. organic solvents.[5][6]

Experimental Protocols
Synthesis of N-(3-Hydroxypropyl)phthalimide

A common method for the synthesis of N-(3-Hydroxypropyl)phthalimide involves the reaction
of phthalic anhydride with 3-amino-1-propanol.[1][4]

Materials:

3-Amino-1-propanol

Phthalic anhydride

Anhydrous toluene

Argon or other inert gas

Procedure:
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 Dissolve 10.0 g (133.1 mmol) of 3-amino-1-propanol in 100 mL of anhydrous toluene in a
reaction vessel equipped with a stirrer and a reflux condenser.[4]

e Under an inert atmosphere (e.g., argon), add 19.7 g (133.1 mmol) of phthalic anhydride to
the solution.[4]

» Heat the reaction mixture to 125 °C with constant stirring for approximately 6.5 hours.[4]
o After the reaction is complete, cool the mixture to room temperature.[4]
» Remove the toluene by vacuum evaporation to yield the crude product.[4]

e The resulting white powdery product, 2-(3-hydroxypropyl)isodihydroindole-1,3-dione, is
obtained in quantitative yield and can often be used without further purification.[4]

An alternative method involves heating a mixture of phthalic anhydride and propanolamine at
160-180 °C for 4 hours.

General Protocol for Determining the Solubility of a
Solid Organic Compound

Given the absence of a specific published protocol for N-(3-Hydroxypropyl)phthalimide, the
following general method can be employed to determine its solubility in various solvents.[7][8]

Materials:

¢ N-(3-Hydroxypropyl)phthalimide

o Arange of solvents (e.g., water, ethanol, methanol, acetone, DMSQO)
o Small test tubes

» Vortex mixer or shaker

o Analytical balance

o Temperature-controlled environment (e.g., water bath)
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Procedure:

Accurately weigh a small amount of N-(3-Hydroxypropyl)phthalimide (e.g., 25 mg) and
place it into a small test tube.[8]

e Add a measured volume of the desired solvent (e.g., 0.75 mL) in small portions to the test
tube.[8]

» After each addition, vigorously shake or vortex the test tube to facilitate dissolution.[8]

o Observe if the solid completely dissolves. If it does, the compound is considered soluble
under these conditions.

» To determine the solubility limit, continue adding small, accurately weighed portions of the
solute to the saturated solution until a solid precipitate remains after vigorous and prolonged
agitation.

e The total mass of the dissolved solute in the final volume of the solvent can then be used to
calculate the solubility (e.g., in g/100mL or mol/L).

o For temperature-dependent solubility, this procedure can be repeated at various controlled
temperatures.

Visualizations
Synthesis Workflow of N-(3-Hydroxypropyl)phthalimide

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1200213?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1200213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions
Anhydrous Toluene Inert Atmosphere
Process
\/ Y \/
[ v )
Product
[ v )

Click to download full resolution via product page

Caption: Synthesis of N-(3-Hydroxypropyl)phthalimide from phthalic anhydride and 3-amino-
1-propanol.

Application in Pain Research and Drug Development

N-(3-Hydroxypropyl)phthalimide has demonstrated activity in experimental models of
inflammatory and neuropathic pain, suggesting its potential as a lead compound in drug
discovery.[9][10]
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Caption: Conceptual workflow for the development of N-(3-Hydroxypropyl)phthalimide as a
pain therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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